Calcium phosphate

Specification

• Description: α-tri-Calcium phosphate (α-TCP) can be made by heating the low-temperature polymorph β-TCP. It can also be made by thermal crystallization of amorphous precursors with the appropriate composition above the transformation temperature. α-TCP is biocompatible as β-TCP. It is highly soluble and hydrolyses quickly to calcium-deficient hydroxyapatite. This makes α-TCP a beneficial constituent for formulating self-setting osteotransductive bone cements and biodegradable bioceramics and composites for bone repairing.; α-tri-Calcium is a tasteless powder containing excess of calcium oxide. It is commonly used to introduce DNA and transfect eukaryotic cells for molecular biology experiments.; Calcium phosphate (tri calcium phosphate) is a colorless amorphous solid. Its pure form can be obtained by melting CaO with phosphorus (V) oxide at 1100°C. It is used as polish in toothpastes and also in making enamels and opaque glasses.; Calcium phosphate occurs naturally as the minerals: oxydapatit, voelicherite and whitlockite. It is mainly used for developing osteoconductive biomaterials for use as bone substitutes.; Calcium Phosphate is the calcium salt of phosphoric acid with widely used applications. This agent can be used as a countermeasure for exposure to strontium and radium radionuclides. Upon oral uptake, calcium phosphate competes for and blocks the absorption of radium (Ra-226) and strontium (Sr-90) in the gastrointestinal (GI) tract.; Calcium phosphate is an odorless white solid. Sinks and mixes with water. (USCG, 1999); Tricalcium bis(phosphate) is a calcium phosphate.
• CAS No.: 7758-87-4
• Molecular Formula: CaH3O4P
• Molecular Weight: 138.07 g/mol
• IUPAC Name: tricalcium;diphosphate
• Standard InChI: InChI=1S/Ca.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
• Standard InChI Key: UUVBYOGFRMMMQL-UHFFFAOYSA-N
• SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Canonical SMILES: OP(=O)(O)O.[Ca]
• Colorform: White amorphous powder; White, crystalline powder; Two crystalline modifications are known, the high temperature alpha- and the low-temperature beta-form, transition temperature 110 °C.; Rhombohedral crystals /Whitlockite/
• Melting Point: 450; 1670 °C